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Compound Name: Titanium(1V) isopropoxide

Cat. No.: B8814885

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(lV) isopropoxide, also known as tetraisopropyl titanate (TTIP), is a versatile metal
alkoxide with the chemical formula T{OCH(CHs)2}4.[1] It exists as a colorless to pale-yellow
liquid and is a crucial precursor in the fields of materials science and organic synthesis.[1] Its
high reactivity, particularly with water, makes it a cornerstone of the sol-gel process for
producing high-purity titanium dioxide (TiOz) materials.[2] This guide provides an in-depth
overview of its core properties, experimental protocols for its characterization, and visual
representations of key chemical processes.

Physical and Chemical Properties

The fundamental physical and chemical properties of Titanium(IV) isopropoxide are
summarized in the tables below. This data is essential for safe handling, storage, and the
design of experimental procedures.

Physical Properties
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Property

Value

Molecular Formula

C12H2804Ti

Molar Mass 284.22 g/mol [1]

Appearance Colorless to pale-yellow liquid[1]
Odor Alcohol-like[1]

Density 0.96 g/mL at 20 °C[3]

Melting Point 14-17 °CJ3]

Boiling Point 232 °C at 760 mmHg][3]

Refractive Index (n2°/D)

1.464[3]

Viscosity

2.11 - 4.5 centipoise at 25 °C[1][3]

Solubility

Soluble in ethanol, ether, benzene, chloroform.
Reacts with water.[1]

Chemical Properties

Property Description
Highly reactive, especially with protic sources
Reactivity like water, leading to hydrolysis and
condensation.[1]
. Moisture-sensitive; fumes in air.[1] Stable under
Stability N
anhydrous conditions.
) Reacts readily with water to form titanium
Hydrolysis

dioxide and isopropanol.[2]

Thermal Decomposition

Decomposes at elevated temperatures to form
titanium dioxide.

Spectroscopic Properties
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Spectroscopic techniques are vital for the structural elucidation and purity assessment of

Titanium(lV) isopropoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (8)

Nucleus Multiplicity Assignment
ppm

1H NMR ~4.6 Septet -CH (methine)

~1.2 Doublet -CHs (methyl)

13C NMR ~75 -CH (methine)

~25 -CHs (methyl)

Infrared (IR) Spectroscopy

Wavenumber (cm~?)

Assignment

~2970, ~2930, ~2860

v(C-H) of CHs and CH groups

~1165, ~1125 v(C-0) coupled with v(Ti-O)
~1015 v(C-0)
~600 V(Ti-O)
Raman Spectroscopy
Wavenumber (cm—?) Assignment

~2970, ~2930, ~2860

v(C-H) of CHs and CH groups

~1020

v(C-0)

~595

v(Ti-O) symmetric stretch

UV-Vis Spectroscopy

Titanium(lV) isopropoxide is a d° complex and therefore does not exhibit d-d electronic

transitions, resulting in its colorless appearance.[4] Its UV-Vis spectrum is characterized by a
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strong absorption in the UV region (typically below 300 nm), which is attributed to ligand-to-
metal charge transfer (LMCT) bands.[4]

Key Chemical Pathways and Experimental
Workflows
Sol-Gel Process: Hydrolysis and Condensation

The sol-gel process is a versatile method for producing solid materials from small molecules.
For Titanium(lV) isopropoxide, this involves two primary reactions: hydrolysis and

condensation.
Isopropanol
(ROH)
Titanium(lV) Isopropoxide Hydrolysis
Ti(OR)a v
|—> Hydrolyzed Species Condensation Oxolation
[ > Ti(OR)3(OH) (Ti-O-Ti bridge)
Water |—> Sol Gelation Gel
(H20) ,—> (Colloidal Suspension) (3D Network)
Condensation
- Olation

| (Ti-OH-Ti bridge)

Click to download full resolution via product page

Figure 1: Sol-Gel process of Titanium(IV) isopropoxide.

General Analytical Workflow

A typical workflow for the characterization of Titanium(lV) isopropoxide involves a
combination of spectroscopic and physical property measurements.
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Figure 2: General analytical workflow for characterization.

Experimental Protocols

Detailed methodologies for key experiments are provided below. Note: Titanium(IV)
isopropoxide is moisture-sensitive; all experiments should be conducted under anhydrous
conditions where necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Objective: To determine the proton (*H) and carbon (*3C) chemical environments.

o Apparatus: High-resolution NMR spectrometer (e.g., 400 MHz or higher), NMR tubes, gas-
tight syringe.

o Reagents: Deuterated chloroform (CDCIs) or deuterated benzene (CeDs), dried over

molecular sieves.

e Procedure:
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o Under an inert atmosphere (e.g., in a glovebox), prepare a solution of approximately 5-10
mg of Titanium(lV) isopropoxide in 0.6-0.7 mL of the deuterated solvent in an NMR tube.

o Cap the NMR tube securely.

o Acquire *H and 3C NMR spectra according to the instrument's standard operating
procedures.

o Process the spectra, including Fourier transformation, phase correction, and baseline
correction. Reference the *H spectrum to the residual solvent peak (e.g., CHCls at 7.26
ppm) and the 3C spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).

Infrared (IR) Spectroscopy

o Objective: To identify characteristic functional groups and vibrational modes.

e Apparatus: Fourier-transform infrared (FTIR) spectrometer with a liquid sample cell (e.g.,
NaCl or KBr plates) or an attenuated total reflectance (ATR) accessory.

e Procedure (using NaCl plates):

o In a dry environment, place a drop of neat Titanium(lV) isopropoxide onto a clean, dry
NacCl plate.

o Carefully place a second NaCl plate on top to create a thin liquid film.
o Mount the plates in the spectrometer's sample holder.
o Acquire the IR spectrum, typically in the range of 4000-400 cm™1.

o Perform a background scan of the empty plates for background correction.

Melting Point Determination

» Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.
o Apparatus: Melting point apparatus, capillary tubes.

e Procedure:
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o Cool the liquid Titanium(lV) isopropoxide sample below its melting point until it solidifies.

o Quickly introduce a small amount of the solidified sample into a capillary tube and seal the
open end.

o Place the capillary tube in the melting point apparatus.

o Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting
point.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.

Boiling Point Determination

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

o Apparatus: Distillation apparatus (distilling flask, condenser, receiving flask, thermometer),
heating mantle.

e Procedure:

[¢]

Set up the distillation apparatus in a fume hood.

o Place a volume of Titanium(lV) isopropoxide into the distilling flask along with boiling
chips.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distilling flask.

o Heat the flask gently.

o Record the temperature at which the liquid begins to boil and the vapor temperature
remains constant. This is the boiling point. Correct the observed boiling point to standard
pressure if necessary.

Density Measurement
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e Objective: To determine the mass per unit volume of the liquid.
o Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance.

e Procedure:

[¢]

Weigh the clean, dry pychometer.

[e]

Fill the pycnometer with Titanium(lV) isopropoxide at a constant, known temperature
(e.g., 20 °C).

[e]

Weigh the filled pycnometer.

o

Calculate the mass of the liquid by subtracting the mass of the empty pycnometer.

Calculate the density by dividing the mass of the liquid by the known volume of the

[¢]

pycnometer.

Refractive Index Measurement

e Objective: To measure the extent to which light is refracted when passing through the liquid.
o Apparatus: Abbe refractometer.
e Procedure:

o Ensure the refractometer prisms are clean and dry.

o

Place a few drops of Titanium(lV) isopropoxide onto the prism.

[¢]

Close the prisms and allow the sample to equilibrate to the instrument's temperature
(typically 20 °C).

[¢]

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

Read the refractive index from the scale.

[¢]
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Safety and Handling

Titanium(lV) isopropoxide is a flammable liquid and is moisture-sensitive.[5] It should be
handled in a well-ventilated area, away from ignition sources.[6] Appropriate personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[7]
Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[7] In
case of spills, absorb with an inert material and dispose of it as chemical waste.[8]

Conclusion

This technical guide has provided a comprehensive overview of the fundamental properties of
Titanium(lV) isopropoxide, a compound of significant interest to researchers in materials
science and drug development. The tabulated data, detailed experimental protocols, and visual
representations of key chemical processes offer a valuable resource for the safe and effective
use of this versatile chemical. A thorough understanding of its properties is paramount for its
successful application in various scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Fundamental
Properties of Titanium(lV) Isopropoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8814885#what-are-the-fundamental-properties-of-
titanium-iv-isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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